2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95%
Overview
Description
2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid (2-CMBA) is an organic compound that has been studied for its potential applications in medical research and laboratory experiments. It is a derivative of benzoic acid and has a molecular weight of 260.67 g/mol. 2-CMBA has been found to have a wide range of biochemical and physiological effects, making it a valuable tool in medical research and laboratory experiments.
Mechanism of Action
2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% works by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory compounds. By inhibiting COX-2, 2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% reduces inflammation, which can be beneficial in treating a variety of conditions, including arthritis, asthma, and inflammatory bowel disease.
Biochemical and Physiological Effects
2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% has been found to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory effects, 2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% has been found to have anti-bacterial and anti-viral properties, and has been found to be a potent antioxidant. It has also been found to have anti-tumor effects and to be effective in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% is a useful tool in laboratory experiments due to its wide range of biochemical and physiological effects. It is relatively easy to synthesize, and is relatively inexpensive compared to other compounds. However, it can be toxic when used in large doses, and should be handled with care.
Future Directions
There are several potential future directions for research involving 2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95%. One potential direction is to further investigate its potential anti-cancer properties, as well as its potential for use in the treatment of other diseases. Additionally, researchers could investigate its potential for use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, researchers could investigate the potential for 2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% to be used as an anti-inflammatory agent for the treatment of autoimmune diseases, such as lupus and rheumatoid arthritis. Finally, researchers could investigate the potential for 2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% to be used as an anti-bacterial and anti-viral agent for the treatment of infections.
Synthesis Methods
2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% is synthesized from benzoic acid and 3-chloro-4-methoxycarbonylphenylmagnesium bromide. The reaction is carried out in a two-step process, first the benzoic acid is reacted with the 3-chloro-4-methoxycarbonylphenylmagnesium bromide in the presence of a base, such as potassium carbonate or sodium hydroxide, to produce the intermediate product 3-chloro-4-methoxycarbonylphenylbenzoic acid. The intermediate product is then reacted with 6-methylbenzoic acid in the presence of a base to produce 2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95%.
Scientific Research Applications
2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% has a wide range of applications in scientific research. It has been used in studies to investigate the effects of various drugs on the human body, as well as in studies of the biochemical and physiological effects of various compounds. 2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% has also been used in studies of the effects of environmental toxins on human health, and in studies of the effects of various chemicals on the environment.
properties
IUPAC Name |
2-(3-chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO4/c1-9-4-3-5-11(14(9)15(18)19)10-6-7-12(13(17)8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXGBZFUPZOZGCG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=CC(=C(C=C2)C(=O)OC)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80691995 |
Source
|
| Record name | 3'-Chloro-4'-(methoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80691995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Chloro-4-methoxycarbonylphenyl)-6-methylbenzoic acid | |
CAS RN |
1261935-39-0 |
Source
|
| Record name | 3'-Chloro-4'-(methoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80691995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
